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Compound of Interest

Compound Name: SRPIN803

Cat. No.: B610994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SRPIN803 is a potent small molecule inhibitor with dual activity against Casein Kinase 2 (CK2)

and Serine/Arginine-Rich Protein Kinase 1 (SRPK1).[1][2][3] It plays a significant role in

angiogenesis research by inhibiting the production of Vascular Endothelial Growth Factor

(VEGF).[2][4] This inhibitory action makes SRPIN803 a valuable tool in studying and potentially

treating angiogenesis-related diseases, such as age-related macular degeneration.[1][2]

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

SRPIN803 stock solutions due to its high solubilizing capacity for this compound.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of SRPIN803 stock solutions using DMSO.

SRPIN803 Chemical and Physical Properties
A summary of the key properties of SRPIN803 is presented in the table below.
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Property Value Reference

Molecular Formula C₁₄H₉F₃N₄O₃S [1][5]

Molecular Weight 370.31 g/mol [1][5]

CAS Number 380572-02-1 [1]

Appearance Solid [1]

Color Light yellow to yellow [1]

Solubility in DMSO
SRPIN803 exhibits good solubility in DMSO. For optimal dissolution, especially at high

concentrations, specific handling procedures may be required.

Solubility Data Conditions Reference

100 mg/mL (270.04 mM)

Requires sonication and

warming to 80°C. It is crucial to

use newly opened, anhydrous

DMSO as hygroscopic DMSO

can negatively impact

solubility.

[1]

20 mg/mL Standard dissolution.

Experimental Protocols
Materials and Equipment

SRPIN803 powder

Anhydrous/Low-water content Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block (optional, for high concentrations)

Sonicator (optional, for high concentrations)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM SRPIN803 Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM SRPIN803 stock solution in DMSO.

Preparation: Before starting, allow the SRPIN803 powder vial to equilibrate to room

temperature to prevent moisture condensation. Ensure all equipment is clean and sterile.

Calculation:

To prepare a 10 mM solution, the required mass of SRPIN803 is calculated using the

formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 370.31 g/mol x 1000 mg/g = 3.7031

mg

Weighing: Carefully weigh out approximately 3.70 mg of SRPIN803 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the SRPIN803 powder.[1]

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear, yellow solution should be formed.

Assisted Dissolution (if necessary): If the compound does not fully dissolve at room

temperature, gentle warming in a water bath (up to 80°C) and/or sonication can be applied to

facilitate dissolution.[1]
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Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots as recommended in the storage

section.

Stock Solution Preparation Table
For convenience, the required mass of SRPIN803 for preparing common stock solution

concentrations is provided below.

Desired
Concentration

Mass for 1 mL
DMSO

Mass for 5 mL
DMSO

Mass for 10 mL
DMSO

1 mM 0.37 mg 1.85 mg 3.70 mg

5 mM 1.85 mg 9.26 mg 18.52 mg

10 mM 3.70 mg 18.52 mg 37.03 mg

This table is based on the molecular weight of 370.31 g/mol .[1][5]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of SRPIN803.

Form
Storage
Temperature

Stability Period Reference

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

DMSO Stock Solution -80°C 6 months [1]

DMSO Stock Solution -20°C 1 month [1]

Note: It is strongly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound. Always protect the compound

from light.
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Visualizations
SRPIN803 Mechanism of Action
The following diagram illustrates the signaling pathway inhibited by SRPIN803. SRPIN803
dually inhibits SRPK1 and CK2, which in turn prevents the phosphorylation of splicing factors

(SR proteins) and other pro-angiogenic proteins, ultimately leading to a reduction in VEGF

production and angiogenesis.
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Click to download full resolution via product page

Caption: SRPIN803 inhibits SRPK1 and CK2, reducing VEGF and angiogenesis.

Experimental Workflow: Stock Solution Preparation
This workflow diagram outlines the key steps for preparing an SRPIN803 stock solution.
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Caption: Workflow for preparing SRPIN803 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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